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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the flavonoids derived from Astragalus

complanatus, a plant of significant interest in traditional medicine and modern pharmacology.

The flavonoids present in this plant exhibit a range of biological activities, including antioxidant,

anti-inflammatory, hepatoprotective, and radioprotective effects.[1][2][3][4] This document

summarizes key quantitative data from experimental studies, details the methodologies used,

and visualizes relevant pathways to support further research and development.

Comparative Bioactivity of Astragalus complanatus
Flavonoids
The flavonoids from Astragalus complanatus have been evaluated for various pharmacological

effects. The following tables summarize the quantitative findings from several key studies.

Table 1: Hepatoprotective Effects of Astragalus complanatus Flavonoids (ACF) on

Dimethylnitrosamine-Induced Liver Fibrosis in Rats[3]
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Treatment
Group

Dose
Serum PINP
(ng/mL)

Serum
PIIINP
(ng/mL)

Liver MDA
(nmol/mgpr
ot)

Liver SOD
(U/mgprot)

Normal - 118.3 ± 23.5 38.7 ± 10.2 1.8 ± 0.5 135.4 ± 21.8

Model (DMN-

induced)
- 215.6 ± 35.8 75.4 ± 15.6 4.2 ± 0.9 85.7 ± 15.3

ACF - Low

Dose
30 mg/kg 180.4 ± 30.1 62.1 ± 13.4 3.1 ± 0.7 102.6 ± 18.1

ACF -

Medium Dose
60 mg/kg 165.7 ± 28.9 55.8 ± 11.9 2.5 ± 0.6** 115.3 ± 19.5

ACF - High

Dose
120 mg/kg 150.2 ± 25.4 48.3 ± 10.5 2.1 ± 0.5 124.8 ± 20.7

Colchicine 0.1 mg/kg 158.9 ± 27.3 51.6 ± 11.2 2.3 ± 0.6** 118.9 ± 19.9*

*p < 0.05, **p < 0.01 compared to the model group. Data are presented as mean ± SD. PINP:

N-propeptide of type I procollagen; PIIINP: type III procollagen; MDA: Malondialdehyde; SOD:

Superoxide Dismutase.

Table 2: Immunomodulatory and Hepatoprotective Effects of Astragalus complanatus

Flavonoids (FAC) on Alcohol-Induced Liver Injury in Rats[5]
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Treatmen
t Group

Dose ALT (U/L) AST (U/L) CD4+ (%) CD8+ (%)
CD4+/CD
8+ Ratio

Healthy - 45.3 ± 5.1
110.2 ±

12.5
42.1 ± 4.5 25.3 ± 2.8 1.66 ± 0.18

Alcohol

Liver

Model

-
125.6 ±

13.8

289.4 ±

30.2
28.7 ± 3.1 35.8 ± 3.9 0.80 ± 0.09

FAC - Low

Dose
30 mg/kg 98.4 ± 10.5

210.7 ±

22.6
32.5 ± 3.5 31.4 ± 3.4

1.03 ±

0.11*

FAC - High

Dose
120 mg/kg 65.1 ± 7.2

155.3 ±

16.8
38.9 ± 4.1 27.1 ± 3.0 1.44 ± 0.15

*p < 0.05, **p < 0.01 compared to the alcohol liver model group. Data are presented as mean ±

SD. ALT: Alanine Aminotransferase; AST: Aspartate Aminotransferase.

Table 3: Radioprotective Effects of Flavonoids from Astragalus complanatus (FAC) in Mice[4]

Treatment
Group

Dose
Survival
Rate (30
days)

Spleen
Index
(mg/g)

Thymus
Index
(mg/g)

DNA
Damage
(Comet
Assay)

Normal - 100% 4.5 ± 0.5 0.8 ± 0.1 Normal

Irradiation

Control
- 12.5% 1.2 ± 0.2 0.2 ± 0.05 Severe

FAC 100 mg/kg 75% 3.8 ± 0.4 0.6 ± 0.08* Reduced

*p < 0.05, **p < 0.01 compared to the irradiation control group.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections outline the key experimental protocols used in the cited studies.
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Flavonoid Extraction and Isolation
The extraction of flavonoids from Astragalus species is a critical first step. While specific

parameters may vary, a general workflow can be established.

1. Sample Preparation: The plant material (e.g., seeds, roots, or aerial parts) is dried,

pulverized, and sieved.[6]

2. Extraction: Several methods have been employed for the extraction of flavonoids from

Astragalus.[6] A common approach is ultrasound-assisted extraction (UAE).[7]

Solvent: An aqueous ethanol solution (e.g., 70% ethanol) is often used.[7]

Procedure: The powdered plant material is mixed with the solvent at a specific liquid-to-solid

ratio. The mixture is then subjected to ultrasonication for a defined period (e.g., 55 minutes)

and at a controlled temperature (e.g., 50°C).[7]

Rationale: UAE is favored for its efficiency, reduced extraction time, and lower energy

consumption compared to conventional methods like Soxhlet or heat reflux extraction.[7]

3. Filtration and Concentration: The resulting extract is filtered to remove solid plant debris. The

filtrate is then concentrated under reduced pressure using a rotary evaporator to yield the

crude flavonoid extract.

4. Purification (Optional): For the isolation of specific flavonoid compounds, further purification

steps such as column chromatography (e.g., using silica gel or Sephadex) may be employed.

Quantitative Analysis of Flavonoids
High-Performance Liquid Chromatography (HPLC) is a standard method for the quantification

of specific flavonoids.[8]

Chromatographic System: A typical HPLC system consists of a pump, an injector, a column

(e.g., C18), a column oven, and a detector (e.g., Diode Array Detector - DAD).

Mobile Phase: A gradient elution is commonly used, often involving a mixture of acetonitrile

and water (containing a small amount of acid, such as formic acid, to improve peak shape).
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Detection: The DAD allows for the monitoring of absorbance at multiple wavelengths, which

aids in the identification and quantification of different flavonoid classes.

Quantification: The concentration of individual flavonoids is determined by comparing the

peak areas from the sample chromatogram to those of known standards.

Biological Activity Assays
1. Hepatoprotective Activity Assessment:[3]

Animal Model: Liver fibrosis is induced in rats by intraperitoneal injection of

dimethylnitrosamine (DMN).

Treatment: Rats are administered different doses of Astragalus complanatus flavonoids

orally for a specified period.

Biochemical Analysis: At the end of the treatment period, blood and liver tissue samples are

collected.

Serum levels of fibrosis markers (PINP and PIIINP) are measured using ELISA kits.

Liver homogenates are analyzed for markers of oxidative stress, including

malondialdehyde (MDA) content and superoxide dismutase (SOD) activity, using

spectrophotometric methods.

2. Immunomodulatory Activity Assessment:[5]

Animal Model: Alcohol-induced liver injury is established in rats through chronic alcohol

administration.

Treatment: Different doses of flavonoids are administered to the rats.

Flow Cytometry: The proportions of CD4+ and CD8+ T-lymphocytes in peripheral blood are

determined by flow cytometry to assess the immune status.

Biochemical Analysis: Serum levels of liver enzymes (ALT and AST) are measured to

evaluate the extent of liver damage.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4479676/
https://www.ingentaconnect.com/content/asp/jbmb/2024/00000018/00000004/art00016;jsessionid=9o6qr2r8221tk.x-ic-live-03
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Experimental Workflow
The following diagram illustrates a typical workflow for the extraction and analysis of flavonoids

from Astragalus complanatus.
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Caption: Workflow for flavonoid extraction and analysis.

Signaling Pathway
The flavonoids from Astragalus complanatus have been shown to modulate inflammatory

pathways. The diagram below depicts the inhibition of the TNF-α signaling pathway, a

mechanism implicated in the protective effects against alcohol-induced liver injury.[5]
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Caption: Inhibition of the TNF-α signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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